Cas no 58259-33-9 (N-methyl-4-(methylsulfanyl)aniline)

N-Methyl-4-(methylsulfanyl)aniline is a sulfur-containing aromatic amine with the molecular formula C₈H₁₁NS. This compound features a methylthio (-SMe) substituent at the para position relative to the N-methylamino group, imparting unique electronic and steric properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The methylthio group enhances reactivity in electrophilic aromatic substitution and metal-catalyzed coupling reactions. Its stable yet modifiable structure makes it valuable for constructing complex molecules. The compound is typically handled under inert conditions due to potential sensitivity to oxidation. High-purity grades are available for research and industrial applications requiring precise stoichiometric control.

N-methyl-4-(methylsulfanyl)aniline structure

58259-33-9 structure

Product Name:N-methyl-4-(methylsulfanyl)aniline

CAS No:58259-33-9

MF:C₈H₁₁NS

MW:153.24464058876

MDL:MFCD09743426

CID:342715

PubChem ID:13600571

Update Time:2025-06-07

N-methyl-4-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, N-methyl-4-(methylthio)-
- N-methyl-4-methylsulfanylaniline
- Z335261640
- EN300-75890
- N-methyl-4-(methylsulfanyl)aniline
- CS-0260785
- AKOS000250982
- AT20959
- DTXSID80544750
- 58259-33-9
- N-Methyl-4-(methylthio)aniline
- SCHEMBL6971804
- MDL： MFCD09743426
- Inchi： 1S/C8H11NS/c1-9-7-3-5-8(10-2)6-4-7/h3-6,9H,1-2H3
- InChI Key： MYSBCDNQBNCKGJ-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)NC

Computed Properties

Exact Mass: 153.06133
Monoisotopic Mass: 153.06122053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 87.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 12.03

N-methyl-4-(methylsulfanyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M103198-25mg	N-methyl-4-(methylsulfanyl)aniline	58259-33-9		25mg	$ 70.00	2022-06-04
TRC	M103198-50mg	N-methyl-4-(methylsulfanyl)aniline	58259-33-9		50mg	$ 95.00	2022-06-04
TRC	M103198-250mg	N-methyl-4-(methylsulfanyl)aniline	58259-33-9		250mg	$ 365.00	2022-06-04
Enamine	EN300-75890-0.05g	N-methyl-4-(methylsulfanyl)aniline	58259-33-9	95.0%	0.05g	$85.0	2025-03-22
Enamine	EN300-75890-0.1g	N-methyl-4-(methylsulfanyl)aniline	58259-33-9	95.0%	0.1g	$127.0	2025-03-22
Enamine	EN300-75890-0.25g	N-methyl-4-(methylsulfanyl)aniline	58259-33-9	95.0%	0.25g	$182.0	2025-03-22
Enamine	EN300-75890-0.5g	N-methyl-4-(methylsulfanyl)aniline	58259-33-9	95.0%	0.5g	$286.0	2025-03-22
Enamine	EN300-75890-1.0g	N-methyl-4-(methylsulfanyl)aniline	58259-33-9	95.0%	1.0g	$366.0	2025-03-22
Enamine	EN300-75890-2.5g	N-methyl-4-(methylsulfanyl)aniline	58259-33-9	95.0%	2.5g	$770.0	2025-03-22
Enamine	EN300-75890-5.0g	N-methyl-4-(methylsulfanyl)aniline	58259-33-9	95.0%	5.0g	$1521.0	2025-03-22